2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(1-benzoyl-3-oxopiperazin-2-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H18FN3O3/c20-14-6-8-15(9-7-14)22-17(24)12-16-18(25)21-10-11-23(16)19(26)13-4-2-1-3-5-13/h1-9,16H,10-12H2,(H,21,25)(H,22,24)
• InChI Key: RHWFTPWWTLKIRV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NC2=CC=C(C=C2)F)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H18FN3O3
• Molecular Weight: 355.4 g/mol

Description

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide, also known as BF-1, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and pathways involved in tumor growth, oxidative stress, and inflammation. 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has been shown to inhibit the activity of matrix metalloproteinases, which play a role in tumor invasion and metastasis. It has also been shown to inhibit the production of reactive oxygen species, which can cause oxidative stress and damage to cells. Additionally, 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6, which play a role in inflammatory diseases.
Biochemical and Physiological Effects:
2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to induce apoptosis, or programmed cell death, in tumor cells. 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has also been shown to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase, which protect against oxidative stress. Additionally, 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has been shown to decrease the expression of pro-inflammatory cytokines, which reduces inflammation.

Advantages and Limitations for Lab Experiments

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has several advantages for lab experiments, including its high purity and stability, which allows for accurate and consistent results. It is also relatively easy to synthesize, making it readily available for scientific research. However, there are some limitations to using 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide in lab experiments. Its mechanism of action is not fully understood, which limits its potential applications. Additionally, its effectiveness may vary depending on the type of cancer or disease being studied.

Future Directions

There are several future directions for scientific research on 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide. One direction is to further investigate its mechanism of action and potential therapeutic applications. Another direction is to study its effectiveness in combination with other drugs or treatments, such as chemotherapy or radiation therapy. Additionally, future research could focus on developing more potent and selective 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide analogs for improved efficacy and reduced side effects.
In conclusion, 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide is a small molecule compound that has gained attention in scientific research for its potential therapeutic applications. It has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages and limitations in lab experiments, and future directions. 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has shown promise in the treatment of cancer, oxidative stress, and inflammation, and further research is needed to fully understand its potential applications.

Synthesis Methods

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide can be synthesized through various methods, including the reaction of 4-fluoroaniline with benzoyl chloride to form N-(4-fluorophenyl)benzamide, which is then reacted with piperazine and acetic anhydride to form 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide. Another method involves the reaction of 4-fluoroaniline with benzoyl isocyanate to form N-(4-fluorophenyl)benzamide, which is then reacted with piperazine and acetic anhydride to form 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide. The synthesis of 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has been optimized to produce high yields and purity for scientific research purposes.

Scientific Research Applications

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has been studied extensively for its potential therapeutic applications in various fields of scientific research. It has been shown to have anti-tumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has also been studied for its neuroprotective effects, as it has been shown to protect against oxidative stress-induced neuronal damage. Additionally, 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(4-fluorophenyl)acetamide has been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis, due to its anti-inflammatory properties.